2-(4-Hydroxyphenylthio)acetoanilide

• Molecular Formula: C14H13NO2S
• Molecular Weight: 259.33 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C14H13NO2S/c16-12-6-8-13(9-7-12)18-10-14(17)15-11-4-2-1-3-5-11/h1-9,16H,10H2,(H,15,17)
• InChI Key: FOODOPZIHPCGOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=CC=C(C=C2)O

Description

2-(4-Hydroxyphenylthio)acetoanilide is an acetoanilide derivative characterized by a thioether group (-S-) attached to the para position of the phenyl ring, with a hydroxyl (-OH) substituent. Its molecular structure consists of an acetoanilide core (N-phenylacetamide) modified at the aromatic ring, conferring unique physicochemical properties.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Analogues with Varied Substituents

Alachlor (2-Chloro-2',6'-Diethyl-N-(Methoxymethyl)acetoanilide)

• Key Functional Groups : Chloro (-Cl), diethyl (-CH₂CH₃), methoxymethyl (-OCH₃).
• Applications : Herbicide, widely used in agriculture for pre-emergent weed control.
• Comparison: Unlike 2-(4-Hydroxyphenylthio)acetoanilide, Alachlor’s chloro and methoxymethyl groups enhance its lipophilicity and stability in soil, making it effective as an agrochemical.

4'-(Sulfooxy)acetoanilide

• Key Functional Groups : Sulfonic acid ester (-OSO₃H).
• Applications : Used as a reference standard in total organic carbon (TOC) analysis.
• Comparison : The sulfonic acid group increases water solubility compared to the thioether and hydroxyl groups in 2-(4-Hydroxyphenylthio)acetoanilide. This property makes 4'-(Sulfooxy)acetoanilide suitable for analytical applications requiring polar matrices .

2-(Dimethylamino)-4'-[(1-Methyl-2-Nitroimidazole-5-yl)Methoxy]acetoanilide

• Key Functional Groups: Dimethylamino (-N(CH₃)₂), nitroimidazole.
• Applications: Experimental antitrypanosomal agent.
• Comparison : The nitroimidazole moiety confers antimicrobial activity, a feature absent in 2-(4-Hydroxyphenylthio)acetoanilide. This highlights how aromatic substituents dictate biological targeting .

Pharmacologically Active Derivatives

Paracetamol (N-(4-Hydroxyphenyl)acetamide)

• Key Functional Groups : Hydroxyl (-OH), acetyl (-COCH₃).
• Applications : Widely used analgesic and antipyretic.
• Comparison : Paracetamol shares the acetoanilide core but lacks sulfur. The hydroxyl group at the para position is critical for its COX-2 inhibition. The thioether in 2-(4-Hydroxyphenylthio)acetoanilide may alter metabolic pathways or toxicity profiles .

Pyrimidine-Acetoanilide Hybrids (e.g., 6-Methyl-1,2,3,4-Tetrahydro-N-Aryl-2-Thio/Oxo-4-Arylpyrimidine-5-Carboxamide)

• Key Functional Groups : Pyrimidine ring, thio/oxo groups.
• Applications : Antioxidant agents with DPPH radical scavenging activity.
• Comparison : The fusion of pyrimidine and acetoanilide enhances electron delocalization, improving antioxidant efficacy. 2-(4-Hydroxyphenylthio)acetoanilide’s sulfur atom may similarly stabilize free radicals, but its activity remains unexplored .

Industrial and Agricultural Derivatives

DD-70 (1,7-Bis(4-Hydroxyphenylthio)-3,5-Dioxaheptane)

• Key Functional Groups : Bis(4-hydroxyphenylthio), dioxaheptane.
• Applications : Rare developer in industrial chemical processes.

Data Table: Key Compounds and Properties

Compound Name	Key Functional Groups	Applications	References
2-(4-Hydroxyphenylthio)acetoanilide	Thioether, hydroxyl, acetoanilide	Pharmaceutical intermediate
Alachlor	Chloro, diethyl, methoxymethyl	Herbicide
4'-(Sulfooxy)acetoanilide	Sulfonic acid ester	Analytical standard
Paracetamol	Hydroxyl, acetyl	Analgesic
DD-70	Bis(4-hydroxyphenylthio), dioxaheptane	Industrial developer
2-(Dimethylamino)-[...]acetoanilide	Nitroimidazole, dimethylamino	Antitrypanosomal agent